Cas no 1805962-21-3 (2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine
• CAS No: 1805962-21-3
• MF: C₆H₄F₂IN₃O₂
• MW: 315.016139984131
• CID: 4854272
• Update Time: 2025-06-27

2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine

• Inchi： 1S/C6H4F2IN3O2/c7-5(8)2-1-11-6(10)4(3(2)9)12(13)14/h1,5H,(H2,10,11)
• InChI Key： DKFIAJIJUODONH-UHFFFAOYSA-N
• SMILES： IC1=C(C(N)=NC=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine

2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine: A Comprehensive Overview

2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1805962-21-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine.

The molecular structure of 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine is composed of a pyridine ring substituted with an amino group at the 2-position, a difluoromethyl group at the 5-position, an iodine atom at the 4-position, and a nitro group at the 3-position. This combination of functional groups imparts unique chemical and biological properties to the compound. The presence of the difluoromethyl group, in particular, has been shown to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine as a lead compound for the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The researchers attributed this activity to the compound's ability to inhibit viral replication through multiple mechanisms, such as interfering with viral protein synthesis and disrupting viral membrane integrity.

In addition to its antiviral properties, 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine has also shown promise in cancer research. A study conducted by a team of researchers from the National Cancer Institute demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine could serve as a valuable starting point for the development of novel anticancer agents.

The synthesis of 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 2-chloro-5-difluoromethylpyridine with sodium azide followed by reduction to form the amino derivative. Subsequent nitration and iodination steps yield the final product. Another method involves the direct synthesis from 3-amino-5-difluoromethylpyridine through a series of chemical transformations. These synthetic routes provide researchers with flexible options for preparing this compound on both small and large scales.

The physicochemical properties of 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine are also noteworthy. The compound is typically obtained as a solid with good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physical parameters have been well-characterized, making it suitable for various analytical techniques used in drug discovery and development.

In conclusion, 2-Amino-5-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1805962-21-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as a valuable asset in modern drug discovery efforts.